1-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)cyclobutane-1-carboxamide

• IUPAC Name: 1-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)cyclobutane-1-carboxamide
• InChI: InChI=1S/C20H18N2OS/c23-18(20(12-7-13-20)16-10-5-2-6-11-16)22-19-21-17(14-24-19)15-8-3-1-4-9-15/h1-6,8-11,14H,7,12-13H2,(H,21,22,23)
• InChI Key: UAAXKJWLUBNGLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=CC=CC=C2)C(=O)NC3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C20H18N2OS
• Molecular Weight: 334.4 g/mol

Description

1-phenyl-N-(4-phenyl-1,3-thiazol-2-yl)cyclobutane-1-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as PTC, and it is a cyclobutane-based molecule that contains a thiazole ring and a carboxamide functional group.

Mechanism of Action

The mechanism of action of PTC is not fully understood. However, it is believed that PTC exerts its biological activity by binding to specific targets in cells. For example, PTC has been shown to inhibit the growth of bacteria by binding to the bacterial cell wall and disrupting its integrity. PTC has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
PTC has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the growth of various bacterial and fungal strains, including multidrug-resistant strains. PTC has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, PTC has been found to exhibit antioxidant activity and protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

PTC has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. PTC is also stable under a range of conditions, making it suitable for use in various assays. However, PTC has some limitations, including its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on PTC. One area of interest is the development of PTC-based fluorescent probes for detecting metal ions in biological systems. Another area of research is the synthesis of PTC derivatives with improved biological activity and solubility. Additionally, PTC could be further investigated for its potential use in cancer therapy and as a novel antimicrobial agent.

Synthesis Methods

The synthesis of PTC involves the reaction of 1-phenylcyclobutane-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-phenyl-1,3-thiazol-2-amine to produce PTC. The yield of PTC can be improved by optimizing the reaction conditions and using high-quality reagents.

Scientific Research Applications

PTC has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antibacterial, antifungal, and anticancer properties. PTC has also been investigated for its potential use as a fluorescent probe for detecting metal ions in biological systems. Additionally, PTC has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis, drug delivery, and imaging.